Cas no 82423-82-3 (1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester)

1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester structure
82423-82-3 structure
Product name:1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
CAS No:82423-82-3
MF:C14H19NO2
MW:233.30616
CID:692090
PubChem ID:13457777

1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-3-carboxylic acid, hexahydro-, phenylmethyl ester
    • benzyl azepane-3-carboxylate
    • SCHEMBL10957606
    • SGLCSHRBFLYTNQ-UHFFFAOYSA-N
    • 82423-82-3
    • 3-benzyloxycarbonylperhydroazepine
    • DTXSID10541338
    • Inchi: InChI=1S/C14H19NO2/c16-14(13-8-4-5-9-15-10-13)17-11-12-6-2-1-3-7-12/h1-3,6-7,13,15H,4-5,8-11H2
    • InChI Key: SGLCSHRBFLYTNQ-UHFFFAOYSA-N
    • SMILES: C1CCNCC(C1)C(=O)OCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2

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